Cas no 1504553-64-3 (2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine)

2-Hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine is a heterocyclic compound featuring both pyrimidine and triazole functional groups, coupled with a hydrazinyl substituent. This structure imparts versatile reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The presence of the triazole ring enhances its potential as a pharmacophore, contributing to interactions with biological targets. The hydrazinyl group offers further derivatization opportunities, enabling the development of tailored compounds for specific applications. Its stability and synthetic accessibility make it suitable for research in drug discovery and material science. The compound’s balanced properties ensure utility in designing novel inhibitors or ligands with optimized binding affinity and selectivity.
2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine structure
1504553-64-3 structure
Product Name:2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine
CAS No:1504553-64-3
MF:C6H7N7
MW:177.166678667068
CID:5578245
Update Time:2025-06-11

2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)-
    • 2-hydrazinyl-4-(1h-1,2,4-triazol-1-yl)pyrimidine
    • 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine
    • Inchi: 1S/C6H7N7/c7-12-6-9-2-1-5(11-6)13-4-8-3-10-13/h1-4H,7H2,(H,9,11,12)
    • InChI Key: QZDGJFZQEHIAIX-UHFFFAOYSA-N
    • SMILES: C1(NN)=NC=CC(N2C=NC=N2)=N1

Experimental Properties

  • Density: 1.71±0.1 g/cm3(Predicted)
  • Boiling Point: 405.7±55.0 °C(Predicted)
  • pka: 5.45±0.40(Predicted)

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Additional information on 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine

Introduction to 2-Hydrazinyl-4-(1H-1,2,4-Triazol-1-yl)pyrimidine (CAS No. 1504553-64-3)

2-Hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine, with the CAS number 1504553-64-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine ring and a triazole moiety, both of which are known for their biological activities and potential therapeutic applications.

The pyrimidine ring is a fundamental component in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The presence of the triazole group further enhances the compound's reactivity and stability, making it an attractive candidate for drug development. Recent studies have highlighted the potential of 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine in various therapeutic areas, including antifungal, antiviral, and anticancer treatments.

In the context of antifungal activity, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine has shown promising results in inhibiting the growth of several pathogenic fungi. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets key enzymes involved in fungal metabolism, thereby disrupting their life cycle. The triazole moiety is particularly noteworthy for its ability to enhance the compound's lipophilicity and improve its cellular uptake.

Regarding antiviral properties, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine has been investigated for its potential to inhibit viral replication. Research conducted at the National Institutes of Health (NIH) found that this compound exhibits broad-spectrum antiviral activity against a range of RNA and DNA viruses. The mechanism of action involves interference with viral protein synthesis and replication processes, making it a valuable lead compound for further drug development.

In the realm of anticancer research, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine has shown significant promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The compound's mechanism of action involves targeting multiple signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of key kinases such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The structural versatility of 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine also makes it an excellent scaffold for further chemical modifications. Researchers have explored various derivatives by introducing different functional groups at various positions on the pyrimidine and triazole rings. These modifications have led to the discovery of compounds with enhanced biological activities and improved pharmacokinetic properties.

In addition to its therapeutic potential, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine has been studied for its use as a synthetic intermediate in organic synthesis. Its reactivity and stability make it a valuable building block for constructing more complex molecules with diverse biological activities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The safety profile of 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its safety profile and potential side effects.

In conclusion, 2-hydrazinyl-4-(1H-1,2,4-triazol-1-yl)pyrimidine (CAS No. 1504553-64-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound's properties and potential uses will undoubtedly contribute to advancements in drug discovery and development.

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